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5-[(3-Bromo-4,5-dimethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid 5-[(3-Bromo-4,5-dimethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid
Brand Name: Vulcanchem
CAS No.: 765933-98-0
VCID: VC0499403
InChI: InChI=1S/C20H23BrN2O5/c1-26-18-10-13(9-16(21)19(18)27-2)12-22-14-3-4-17(15(11-14)20(24)25)23-5-7-28-8-6-23/h3-4,9-11,22H,5-8,12H2,1-2H3,(H,24,25)
SMILES: COC1=C(C(=CC(=C1)CNC2=CC(=C(C=C2)N3CCOCC3)C(=O)O)Br)OC
Molecular Formula: C20H23BrN2O5
Molecular Weight: 451.3g/mol

5-[(3-Bromo-4,5-dimethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid

CAS No.: 765933-98-0

Main Products

VCID: VC0499403

Molecular Formula: C20H23BrN2O5

Molecular Weight: 451.3g/mol

5-[(3-Bromo-4,5-dimethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid - 765933-98-0

CAS No. 765933-98-0
Product Name 5-[(3-Bromo-4,5-dimethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid
Molecular Formula C20H23BrN2O5
Molecular Weight 451.3g/mol
IUPAC Name 5-[(3-bromo-4,5-dimethoxyphenyl)methylamino]-2-morpholin-4-ylbenzoic acid
Standard InChI InChI=1S/C20H23BrN2O5/c1-26-18-10-13(9-16(21)19(18)27-2)12-22-14-3-4-17(15(11-14)20(24)25)23-5-7-28-8-6-23/h3-4,9-11,22H,5-8,12H2,1-2H3,(H,24,25)
Standard InChIKey KTFYUTUAYSLPCY-UHFFFAOYSA-N
SMILES COC1=C(C(=CC(=C1)CNC2=CC(=C(C=C2)N3CCOCC3)C(=O)O)Br)OC
Canonical SMILES COC1=C(C(=CC(=C1)CNC2=CC(=C(C=C2)N3CCOCC3)C(=O)O)Br)OC
PubChem Compound 1838000
Last Modified Nov 11 2021
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